Cas no 84603-14-5 (2-(3-tert-butylphenyl)acetonitrile)

• Product Name: 2-(3-tert-butylphenyl)acetonitrile
• CAS No: 84603-14-5
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD09924140
• CID: 725587
• PubChem ID: 3019968
• Update Time: 2025-04-19

2-(3-tert-butylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3-(1,1-dimethylethyl)-
• (3-tert-butylphenyl)acetonitrile
• 2-(3-tert-butylphenyl)acetonitrile
• SCHEMBL9967842
• EINECS 283-251-0
• DTXSID40233577
• EN300-822208
• NS00038563
• 84603-14-5
• AKOS006312823
• 2-(3-(tert-butyl)phenyl)acetonitrile

• MDL： MFCD09924140
• Inchi： 1S/C12H15N/c1-12(2,3)11-6-4-5-10(9-11)7-8-13/h4-6,9H,7H2,1-3H3
• InChI Key： MTMAASUQMKRKKW-UHFFFAOYSA-N
• SMILES： N#CCC1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 173.12
• Monoisotopic Mass: 173.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 261.9°C at 760 mmHg
• Flash Point: 113.1°C
• Refractive Index: 1.505